Procedures for testing immunomodulatory effects of Eurifoloid Q

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name: *Eurifoloid Q*

Cat. No.: *B15389717*

Get Quote

An Application Guide and Protocols for the Immunomodulatory Assessment of **Eurifoloid Q**

Authored by: Gemini, Senior Application Scientist

Introduction

The modulation of the immune system presents a powerful therapeutic strategy for a vast array of human diseases, from autoimmune disorders and chronic inflammation to cancer and infectious diseases. The identification and characterization of novel immunomodulatory agents are therefore of paramount importance in modern drug development. **Eurifoloid Q** is a novel compound whose potential interactions with the immune system are yet to be fully elucidated. This document provides a comprehensive, tiered framework for researchers, scientists, and drug development professionals to systematically investigate the immunomodulatory effects of **Eurifoloid Q**.

This guide is designed not as a rigid template, but as a logical, field-tested workflow. It begins with essential preliminary in vitro screens to determine basic bioactivity and toxicity, progresses to detailed functional and phenotypic assays to characterize the compound's effects on specific immune cell populations, and culminates in mechanistic studies to probe the underlying signaling pathways. Each protocol is presented as a self-validating system, with an emphasis

© 2026 BenchChem. All rights reserved.

on the rationale behind experimental choices and the inclusion of critical controls to ensure data integrity and reproducibility.

Guiding Principle: A Tiered Approach to Immunomodulatory Profiling

A systematic, multi-tiered approach is crucial for efficiently characterizing a novel compound. This workflow ensures that foundational questions about cytotoxicity and broad immune effects are answered before committing resources to more complex and targeted investigations.



Click to download full resolution via product page

Caption: Tiered workflow for immunomodulatory assessment.

Tier 1: Preliminary In Vitro Screening

The initial phase aims to answer fundamental questions: Is **Eurifoloid Q** cytotoxic to immune cells? Does it have a broad stimulatory or suppressive effect on the primary arms of the immune system?

Cytotoxicity Assay

Principle: Before assessing immunomodulatory function, it is imperative to determine the concentration range at which **Eurifoloid Q** is non-toxic. A reduction in cell activity in a functional assay could be misinterpreted as immunosuppression if it is actually due to cell death. The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[1][2]

Protocol: MTT Assay for Cytotoxicity

- Cell Preparation: Isolate human Peripheral Blood Mononuclear Cells (PBMCs) using density centrifugation (e.g., with Ficoll-Paque) or use immune cell lines (e.g., Jurkat for T cells, THP-1 for monocytes).[3] Resuspend cells to a final concentration of 1 x 10^6 cells/mL in complete RPMI-1640 medium.

© 2026 BenchChem. All rights reserved.

- Plating: Dispense 100 µL of the cell suspension into each well of a 96-well flat-bottom plate (100,000 cells/well).[4]
- Compound Treatment: Prepare a 2X stock concentration series of **Eurifoloid Q** in culture medium. Add 100 µL of the **Eurifoloid Q** dilutions to the wells. Include "Vehicle Control" (solvent used for **Eurifoloid Q**) and "Untreated Control" wells.
- Incubation: Incubate the plate for 24-48 hours at 37°C in a humidified 5% CO2 incubator.
- MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, viable cells will convert the yellow MTT into purple formazan crystals.[1]
- Solubilization: Centrifuge the plate (e.g., 700 x g for 5 minutes), carefully aspirate the supernatant, and add 150 µL of a solubilizing agent (e.g., DMSO or acid-isopropanol) to each well to dissolve the formazan crystals.[1][2]
- Readout: Measure the absorbance at 540-570 nm using a microplate reader.
- Analysis: Calculate cell viability as a percentage relative to the vehicle control. The highest concentration of **Eurifoloid Q** that does not significantly reduce cell viability (e.g., >90% viability) is the maximum concentration to be used in subsequent functional assays.

Lymphocyte Proliferation Assay

Principle: Lymphocyte proliferation is a hallmark of the adaptive immune response.[4] This assay measures the ability of **Eurifoloid Q** to either enhance or suppress the proliferation of T and B cells in response to a mitogenic stimulus. It serves as a robust initial screen for effects on adaptive immunity.[2][5]

Protocol: Mitogen-Induced Lymphocyte Proliferation

- Cell Plating: Prepare and plate PBMCs as described in the cytotoxicity assay (1.1, steps 1-2).
- Experimental Setup:
  - Unstimulated Control: Cells + Medium.

© 2026 BenchChem. All rights reserved.

- Vehicle Control: Cells + Mitogen + Vehicle.
- Positive Control: Cells + Mitogen (e.g., Phytohemagglutinin (PHA) for T cells at 5-10 µg/mL).[2]
- Test Wells: Cells + Mitogen + various non-toxic concentrations of **Eurifoloid Q**.

- Incubation: Incubate plates for 48-72 hours at 37°C in a 5% CO2 incubator.[1]
- Readout: Quantify proliferation using the MTT assay as described above (1.1, steps 5-7) or via other methods like CFSE staining with flow cytometry.
- Analysis & Interpretation:
  - Immunostimulation: A significant increase in proliferation in the "Test Wells" compared to the "Vehicle Control" suggests a stimulatory effect.
  - Immunosuppression: A significant decrease in proliferation in the "Test Wells" compared to the "Vehicle Control" suggests a suppressive effect.

Macrophage Activation Assay

Principle: Macrophages are key players in the innate immune response and can be polarized into different functional states, such as pro-inflammatory (M1) or anti-inflammatory (M2) phenotypes.[6][7] This assay determines if **Eurifoloid Q** can induce macrophage activation or modulate their response to inflammatory stimuli like Lipopolysaccharide (LPS). A common marker for classical macrophage activation is the production of Nitric Oxide (NO).

Protocol: Nitric Oxide Production by Macrophages

- Cell Culture: Plate murine macrophage-like cells (e.g., RAW 264.7) or human THP-1 monocytes (differentiated into macrophages with PMA) in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.[8]
- Experimental Setup:
  - Unstimulated Control: Cells + Medium.

© 2026 BenchChem. All rights reserved.

- Vehicle Control: Cells + LPS (100 ng/mL) + Vehicle.
- Positive Control: Cells + LPS (100 ng/mL).[7]
- Test Wells (Anti-inflammatory): Cells + LPS + various concentrations of **Eurifoloid Q**.
- Test Wells (Pro-inflammatory): Cells + various concentrations of **Eurifoloid Q** (without LPS).

- Incubation: Incubate the plate for 24 hours at 37°C.
- Nitrite Measurement (Griess Assay):
  - Transfer 50 µL of cell culture supernatant from each well to a new plate.
  - Add 50 µL of Sulfanilamide solution (Griess Reagent A) to each well and incubate for 5-10 minutes in the dark.
  - Add 50 µL of NED solution (Griess Reagent B) and incubate for another 5-10 minutes. A pink/magenta color will develop.
  - Measure absorbance at 540 nm. A sodium nitrite standard curve must be run in parallel to quantify NO2- concentration.
- Analysis & Interpretation:
  - Pro-inflammatory effect: A significant increase in NO production in the absence of LPS suggests **Eurifoloid Q** directly activates macrophages.
  - Anti-inflammatory effect: A significant decrease in LPS-induced NO production suggests **Eurifoloid Q** has anti-inflammatory properties.[9]

© 2026 BenchChem. All rights reserved.

Parameter	Cell Type	Seeding Density (per well)	Stimulant	Typical Concentration
Cytotoxicity	Human PBMCs	1 x 10^5	N/A	N/A
Proliferation	Human PBMCs	1 x 10^5	PHA-M	5-10 µg/mL
Macrophage Activation	RAW 264.7	5 x 10^4	LPS	100 ng/mL

Table 1: Recommended cell seeding densities and stimulant concentrations for Tier 1 assays.

Tier 2: In Vitro Functional & Phenotypic Analysis

If Tier 1 assays show promising activity, the next step is to dissect the effects with greater specificity. Which cell types are targeted? What is the nature of the response (e.g., which cytokines are produced)?

Cytokine Profiling

Principle: Cytokines are signaling proteins that orchestrate immune responses.[10] Measuring the levels of key pro-inflammatory (e.g., TNF-α, IL-6, IL-1β) and anti-inflammatory (e.g., IL-10) cytokines provides a detailed snapshot of the immunomodulatory effect. The sandwich Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method for quantifying individual cytokines.[11][12]

Protocol: Sandwich ELISA for Cytokine Quantification

This protocol is a general guide; always refer to the specific manufacturer's instructions for the ELISA kit being used.[13][14]

© 2026 BenchChem. All rights reserved.

- Generate Supernatants: Set up cell cultures (e.g., PBMCs or macrophages) as described in assays 1.2 and 1.3. After the incubation period with **Eurifoloid Q** and/or stimuli, centrifuge the plates and collect the cell-free supernatants. Store at -80°C until analysis.
- Plate Coating: Coat a 96-well high-protein-binding ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-human TNF-α). Incubate overnight at 4°C.[13]
- Blocking: Wash the plate and add a blocking buffer (e.g., PBS with 10% FBS) to prevent non-specific binding. Incubate for 1-2 hours at room temperature.[14]
- Sample Incubation: Wash the plate and add 100 µL of your collected supernatants and a serial dilution of the recombinant cytokine standard to the appropriate wells. Incubate for 2 hours at room temperature.
- Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for a different epitope on the target cytokine. Incubate for 1 hour at room temperature.[13]
- Enzyme Conjugate: Wash the plate and add Streptavidin conjugated to Horseradish Peroxidase (Strep-HRP). Incubate for 30 minutes in the dark.
- Substrate Addition: Wash the plate and add a TMB substrate solution. A blue color will develop.
- Stop Reaction: Add a stop solution (e.g., 2N H2SO4). The color will turn yellow.[3]
- Readout: Measure absorbance at 450 nm.
- Analysis: Generate a standard curve from the recombinant cytokine standards and use it to calculate the concentration of the cytokine in each sample.

Immune Cell Phenotyping by Flow Cytometry

Principle: Flow cytometry is a powerful technology for identifying and quantifying different immune cell populations within a heterogeneous sample like PBMCs.[15][16] By using fluorescently-labeled antibodies against specific cell surface markers (e.g., CD3 for T cells, CD4 for helper T cells, CD19 for B cells), we can determine if **Eurifoloid Q** selectively affects the survival, proliferation, or activation of specific immune subsets.[17][18]

© 2026 BenchChem. All rights reserved.

Protocol: Basic Immunophenotyping of PBMCs

- Cell Culture: Culture PBMCs with or without stimuli and in the presence or absence of **Eurifoloid Q** for 24-72 hours.
- Cell Harvesting: Harvest the cells and wash them with FACS buffer (e.g., PBS with 2% FBS).
- Surface Staining: Resuspend the cells in FACS buffer containing a pre-titrated cocktail of fluorescently-conjugated antibodies (see Table 2). Incubate for 30 minutes at 4°C in the dark.
- Wash: Wash the cells twice with FACS buffer to remove unbound antibodies.
- Fixation (Optional): If not acquiring immediately, resuspend cells in a fixation buffer (e.g., 1% paraformaldehyde).
- Acquisition: Analyze the samples on a flow cytometer. Acquire a sufficient number of events (e.g., 50,000-100,000) for statistical significance.[19]
- Analysis: Use analysis software (e.g., FlowJo, FCS Express) to "gate" on specific cell populations based on their forward scatter (size), side scatter (granularity), and fluorescence. Compare the percentage and absolute number of each cell subset between treatment groups.

© 2026 BenchChem. All rights reserved.

Marker	Cell Type Identified	Fluorochrome Example
CD45	All Leukocytes (Pan-leukocyte marker)	PerCP-Cy5.5
CD3	All T Cells	APC
CD4	Helper T Cells, Regulatory T Cells	FITC
CD8	Cytotoxic T Cells	PE-Cy7
CD19	B Cells	PE
CD56	Natural Killer (NK) Cells	BV421
CD14	Monocytes	APC-H7

Table 2: Example antibody panel for basic immunophenotyping of human PBMCs.

Natural Killer (NK) Cell Cytotoxicity Assay

Principle: NK cells are a component of the innate immune system that can directly kill target cells, such as tumor cells or virus-infected cells.[20] This assay determines if **Eurifoloid Q** can enhance or inhibit this critical anti-cancer and anti-viral function. Non-radioactive methods using fluorescent dyes are now preferred over the traditional 51-Chromium release assay.[21]

Protocol: Calcein-AM Release Assay

- Effector Cell Preparation: Isolate NK cells from PBMCs or use an NK cell line (e.g., NK-92). Pre-treat these effector cells with various concentrations of **Eurifoloid Q** for 4-24 hours.
- Target Cell Labeling: Label a target cell line susceptible to NK cell lysis (e.g., K562) with Calcein-AM. Calcein-AM is non-fluorescent but is converted to fluorescent calcein by esterases in live cells.[21]

© 2026 BenchChem. All rights reserved.

- Co-culture: Wash the labeled target cells and co-culture them with the pre-treated effector cells at various Effector-to-Target (E:T) ratios (e.g., 10:1, 5:1, 2.5:1) in a U-bottom 96-well plate.[21]
- Control Wells:
  - Spontaneous Release: Target cells only (measures background leakage).
  - Maximum Release: Target cells + Lysis Buffer (e.g., Triton X-100).
- Incubation: Centrifuge the plate briefly to initiate cell contact and incubate for 4 hours at 37°C.
- Readout: Centrifuge the plate again to pellet the cells. Transfer the supernatant to a new black-walled, clear-bottom plate and measure the fluorescence of the released calcein.
- Analysis: Calculate the percentage of specific lysis using the formula: % Specific Lysis = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

Tier 3: Mechanistic Pathway Analysis

Positive results in Tier 1 and 2 assays necessitate an investigation into the molecular mechanisms of action. Most immunomodulatory signals converge on a few key intracellular signaling pathways.

Rationale: Understanding which pathway **Eurifoloid Q** affects is critical for lead optimization and predicting potential in vivo effects. The NF-κB, MAPK, and JAK-STAT pathways are central hubs for immune signaling.[22][23][24]

Common Methodologies:

- Western Blotting: To measure the phosphorylation (activation) status of key pathway proteins (e.g., p65 for NF-κB, p38 for MAPK, STAT3 for JAK-STAT).
- Reporter Assays: Using cell lines engineered with a reporter gene (e.g., luciferase) under the control of a transcription factor (e.g., NF-κB).

© 2026 BenchChem. All rights reserved.

NF-κB Signaling Pathway

The NF-κB pathway is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory cytokines and chemokines.[24][25][26] Its activation is a key event in the response to pathogens and stress signals.[27][28]



Click to download full resolution via product page

Caption: Canonical NF-κB signaling pathway.

© 2026 BenchChem. All rights reserved.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathways (including ERK, JNK, and p38) are crucial for converting extracellular stimuli into a wide range of cellular responses, including inflammation, proliferation, and apoptosis.[29][30][31][32]



Click to download full resolution via product page

Caption: Generalized MAPK signaling cascade.

© 2026 BenchChem. All rights reserved.

JAK-STAT Signaling Pathway

The JAK-STAT pathway is the principal signaling mechanism for a wide array of cytokines and growth factors, playing a critical role in immunity, cell division, and survival.[33][34][35] Dysregulation of this pathway is associated with numerous immune disorders.[34]



Click to download full resolution via product page

Caption: The JAK-STAT signaling pathway.

Tier 4: Future Directions - In Vivo Models

While this guide focuses on in vitro protocols, the ultimate validation of an immunomodulatory agent requires testing in a complex biological system. Data from the in vitro cascade will inform the selection of an appropriate in vivo model.

© 2026 BenchChem. All rights reserved.

- For Immunostimulatory Agents: Models like antigen-specific T-cell responses (e.g., using OVA antigen) or tumor immunotherapy models could be employed.

- For Anti-inflammatory/Immunosuppressive Agents: Models such as Delayed-Type Hypersensitivity (DTH) to assess T-cell-mediated inflammation, or Collagen-Induced Arthritis (CIA) in mice, which mimics human rheumatoid arthritis, are valuable.[36][37]

The selection of any in vivo model must be guided by the specific effects observed in vitro and the intended therapeutic application of **Eurifoloid Q**.

References

- A Novel Method for Assessment of Natural Killer Cell Cytotoxicity Using Image Cytometry. (2015). Vertex AI Search.
- In vitro assays for effector T cell functions and activity of immunomodul
- Jak-STAT signaling pathways in cells of the immune system. (n.d.). PubMed.
- MAP Kinases in Immune Responses. (2005). Cellular & Molecular Immunology.
- MAP kinases in the immune response. (n.d.). PubMed.
- Immunomodul
- JAK-STAT signaling p
- Screening models for immunomodul
- JAK-STAT Signaling Pathway. (n.d.).
- NK Cell Cytotoxicity Assay / Intralipid inhibition. (n.d.). Medical Diagnosis.
- Transcription - NF-kB signaling p
- Ex vivo Natural Killer Cell Cytotoxicity Assay. (2025). Bio-protocol.
- Cytokine ELISA Protocol. (n.d.). BD Biosciences.
- NF-κB in immunobiology. (n.d.). PMC - NIH.
- JAK-STAT Signaling Pathway: A Comprehensive Explor
- Single Cells' Cytokine Secretion Measurement by ELISPOT and ELISA Protocol. (n.d.).
- MAPK Signaling in Inflammatory Cytokines P
- Immunophenotyping by flow cytometry. (n.d.). Abcam.
- JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens. (2023). Frontiers.
- Macrophage Differentiation and Activation Assay. (n.d.). STEMCELL Technologies.
- Cell Prolifer
- NF-κB. (n.d.). Wikipedia.
- NK Cell Cytotoxicity. (n.d.). The Common Cold Project - Carnegie Mellon University.
- MAPK1, An Elusive Regulator of Inn

© 2026 BenchChem. All rights reserved.

- Monitor Macrophage Activation in Real-Time Using Agilent Seahorse XF technology. (n.d.). Agilent.
- Macrophage Cell Assay. (n.d.).
- Immunophenotyping in cancer research using flow cytometry. (n.d.). Miltenyi Biotec.
- Leukocyte Proliferation Assay (Immunostimulation). (2024). National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf.
- In Vivo Immunology Models. (n.d.). Selvita.
- The NF-kB Signaling Pathway. (n.d.).
- NF-κB: a key role in inflammatory diseases. (2001).
- Macrophage Inflamm
- Immune Cell Phenotyping Using Flow Cytometry. (2015).
- Immunophenotyping in a Biobanking Environment Using Flow Cytometry Applic
- The Ultimate Guide To Using Elisa Kits For Cytokine Detection. (2024).
- Immune Cell Phenotyping Using Flow Cytometry. (2015). PubMed.
- Leukocyte Proliferation Assay (Immunosuppression). (2024). National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf.
- In vitro assays for investigating the immunomodulatory properties of human mesenchymal stromal cells. (2026). PubMed.
- Protocol for assessing immune-target cell interactions using a single-cell cytotoxicity assay. (2025). STAR Protocols.
- Cytokine ELISA Protocol Guide. (n.d.). Scribd.
- Researchers' Guide to Cytokines: Detection and Analysis with ELISA Kits. (2024).
- In vitro assays supporting the safety assessment of immunomodulatory monoclonal antibodies. (n.d.). Semantic Scholar.
- MAPK/ERK p
- Establishment of a Macrophage-activating Factor Assay System Using the Human Monocytic Cell Line THP-1. (2015). Anticancer Research.
- Preclinical ex vivo and in vivo models to study immunotherapy agents and their combinations as predictive tools toward the clinic. (2025). Journal for ImmunoTherapy of Cancer.
- lymphocyte proliferation assay (lpa). (n.d.).
- Abstract 1624: Immune cell killing assay for measuring the effects of immunomodulating agents in lung cancer cells in vitro. (2022). AACR Journals.
- A Review on: Overview of Immune System, Immunomodulation and Experimental Animal Models for Evaluation of Potential Immunomodula. (2018). IJPPR.
- Protocol 204_CFSE proliferation assay using T cells derived from SMARTA mice A. (n.d.). Mucosal Immunology.
- In vitro and in vivo models of immunomodulatory activity of a hydroalcoholic fraction of Turnera ulmifolia Linn. (2025).

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Protocol Online: Cell Proliferation Assay [protocol-online.org]
- 2. Leukocyte Proliferation Assay (Immunostimulation) - National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 3. creative-diagnostics.com [creative-diagnostics.com]
- 4. researchgate.net [researchgate.net]
- 5. Leukocyte Proliferation Assay (Immunosuppression) - National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 6. criver.com [criver.com]
- 7. bio-protocol.org [bio-protocol.org]
- 8. agilent.com [agilent.com]
- 9. researchgate.net [researchgate.net]
- 10. Immunomodulatory Assays - Invitrocue - Transforming Bioanalytics [invitrocue.com]
- 11. biomatik.com [biomatik.com]
- 12. atlantisbioscience.com [atlantisbioscience.com]
- 13. Cytokine Elisa [bdbiosciences.com]
- 14. scribd.com [scribd.com]
- 15. Immunophenotyping by flow cytometry [abcam.com]
- 16. Immune Cell Phenotyping Using Flow Cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. researchgate.net [researchgate.net]
- 18. biobanking.com [biobanking.com]
- 19. miltenyibiotec.com [miltenyibiotec.com]

© 2026 BenchChem. All rights reserved.

- 20. bio-protocol.org [bio-protocol.org]
- 21. A Novel Method for Assessment of Natural Killer Cell Cytotoxicity Using Image Cytometry | PLOS One [journals.plos.org]
- 22. Jak-STAT signaling pathways in cells of the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. MAP kinases in the immune response - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. NF-κB in immunobiology - PMC [pmc.ncbi.nlm.nih.gov]
- 25. commerce.bio-rad.com [commerce.bio-rad.com]
- 26. JCI - NF-κB: a key role in inflammatory diseases [jci.org]
- 27. NF-κB - Wikipedia [en.wikipedia.org]
- 28. creative-diagnostics.com [creative-diagnostics.com]
- 29. cmi.ustc.edu.cn [cmi.ustc.edu.cn]
- 30. assaygenie.com [assaygenie.com]
- 31. bellbrooklabs.com [bellbrooklabs.com]
- 32. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
- 33. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
- 34. creative-diagnostics.com [creative-diagnostics.com]
- 35. assaygenie.com [assaygenie.com]
- 36. selvita.com [selvita.com]
- 37. ijppr.humanjournals.com [ijppr.humanjournals.com]

- To cite this document: BenchChem. [Procedures for testing immunomodulatory effects of Eurifoloid Q]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15389717/docs#procedures-for-testing-immunomodulatory-effects-of-eurifoloid-q]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 BenchChem. All rights reserved.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.